Phoslactomycin A
Phoslactomycin A
Brand Name:
Vulcanchem
CAS No.:
122856-25-1
VCID:
VC0048804
InChI:
InChI=1S/C29H46NO10P/c1-4-22-12-13-27(32)39-25(22)14-15-29(34,16-17-30)26(40-41(35,36)37)19-23(31)10-6-5-8-21-9-7-11-24(18-21)38-28(33)20(2)3/h5-6,8,10,12-15,20-26,31,34H,4,7,9,11,16-19,30H2,1-3H3,(H2,35,36,37)/b8-5+,10-6+,15-14+
SMILES:
CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)C(C)C)O)OP(=O)(O)O)O
Molecular Formula:
C29H46NO10P
Molecular Weight:
599.6 g/mol
Phoslactomycin A
CAS No.: 122856-25-1
Main Products
VCID: VC0048804
Molecular Formula: C29H46NO10P
Molecular Weight: 599.6 g/mol
CAS No. | 122856-25-1 |
---|---|
Product Name | Phoslactomycin A |
Molecular Formula | C29H46NO10P |
Molecular Weight | 599.6 g/mol |
IUPAC Name | [3-[(1E,3E,9E)-8-(2-aminoethyl)-10-(3-ethyl-6-oxo-2,3-dihydropyran-2-yl)-5,8-dihydroxy-7-phosphonooxydeca-1,3,9-trienyl]cyclohexyl] 2-methylpropanoate |
Standard InChI | InChI=1S/C29H46NO10P/c1-4-22-12-13-27(32)39-25(22)14-15-29(34,16-17-30)26(40-41(35,36)37)19-23(31)10-6-5-8-21-9-7-11-24(18-21)38-28(33)20(2)3/h5-6,8,10,12-15,20-26,31,34H,4,7,9,11,16-19,30H2,1-3H3,(H2,35,36,37)/b8-5+,10-6+,15-14+ |
Standard InChIKey | LOAKADZNOAGFPM-XNHNZVDCSA-N |
Isomeric SMILES | CCC1C=CC(=O)OC1/C=C/C(CCN)(C(CC(/C=C/C=C/C2CCCC(C2)OC(=O)C(C)C)O)OP(=O)(O)O)O |
SMILES | CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)C(C)C)O)OP(=O)(O)O)O |
Canonical SMILES | CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)C(C)C)O)OP(=O)(O)O)O |
Synonyms | phoslactomycin A |
PubChem Compound | 6443962 |
Last Modified | Nov 11 2021 |
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